Cas no 18654-81-4 (4-Octenoicacid, (4Z)-)

• Product Name: 4-Octenoicacid, (4Z)-
• CAS No: 18654-81-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD20617118
• CID: 237353
• PubChem ID: 5282717
• Update Time: 2025-06-25

4-Octenoicacid, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Octenoicacid, (4Z)-
• (4Z)-4-Octenoic acid
• (Z)-4-Octenoic acid
• cis-4-Octen-saeure
• cis-Octen-4-saeure
• Einecs 242-479-0
• oct-4c-enoic acid
• Oct-4c-ensaeure
• (Z)-oct-4-enoic acid
• E70288
• FVP4H6QXCP
• MFCD20617118
• LMFA01030021
• 4-Octenoic acid, (Z)-
• SCHEMBL2441819
• cis-gamma-octenoic acid
• C8:1n-4
• 18654-81-4
• UNII-FVP4H6QXCP
• 4-OCTENOIC ACID, (4Z)-
• DTXSID001315343
• 4Z-octenoic acid
• CHEBI:180312
• NS00052556
• Q27278231
• cis-4-octenoic acid
• starbld0031140
• PFHBCQFBHMBAMC-PLNGDYQASA-N

• MDL： MFCD20617118
• Inchi： 1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h4-5H,2-3,6-7H2,1H3,(H,9,10)/b5-4-
• InChI Key： PFHBCQFBHMBAMC-PLNGDYQASA-N
• SMILES： OC(CC/C=C\CCC)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.955
• Boiling Point: 240 ºC
• Flash Point: 137 ºC
• PSA: 37.30000
• LogP: 2.20750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 4-Octenoicacid, (4Z)-

4-Octenoic Acid, (4Z)-: A Comprehensive Overview

4-Octenoic acid, (4Z)- is a naturally occurring compound with the CAS number 18654-81-4. This compound belongs to the class of carboxylic acids and is characterized by its eight-carbon chain with a double bond at the 4th position in the Z configuration. The compound has been extensively studied for its unique chemical properties and its potential applications in various fields, including food science, pharmaceuticals, and materials science.

The structure of 4-octenoic acid is defined by its linear carbon chain with a carboxylic acid group at one end and a double bond at the 4th position. This double bond introduces geometric isomerism, with the Z configuration being the most commonly studied form. The compound's molecular formula is C8H14O2, and it has a molecular weight of approximately 138.2 g/mol. Its physical properties include a melting point of around 32°C and a boiling point of 175°C, making it suitable for use in various industrial processes.

Recent studies have highlighted the importance of 4-octenoic acid in biological systems. For instance, researchers have found that this compound plays a role in plant signaling pathways, particularly in response to environmental stressors such as UV radiation and pathogen attack. The compound has also been identified as a key component in certain plant essential oils, contributing to their aromatic properties and bioactivity.

In the food industry, (Z)-4-octenoic acid has gained attention for its role as a flavor enhancer and preservative. Its ability to inhibit bacterial growth makes it a promising alternative to synthetic food additives. Additionally, the compound has been explored for its potential in developing novel antimicrobial coatings for food packaging materials.

From a pharmaceutical perspective, (Z)-4-octenoic acid has shown promise as a precursor for drug development. Its ability to modulate cellular signaling pathways makes it a candidate for designing new therapeutic agents targeting inflammatory diseases and cancer. Recent research has focused on synthesizing derivatives of this compound with enhanced bioavailability and efficacy.

The synthesis of (Z)-4-octenoic acid involves several methods, including microbial fermentation and chemical synthesis. Advances in biotechnology have enabled the production of this compound on an industrial scale using genetically engineered microorganisms. These methods not only improve yield but also reduce environmental impact compared to traditional chemical synthesis routes.

In terms of applications beyond food and pharmaceuticals, (Z)-4-octenoic acid has been investigated for its role in materials science. For example, researchers have explored its use as a building block for synthesizing biodegradable polymers and surfactants. These materials have potential applications in packaging, agriculture, and personal care products.

Despite its numerous applications, the commercialization of (Z)-4-octenoic acid faces challenges related to cost-effectiveness and scalability. However, ongoing research into novel production methods and partnerships between academia and industry are expected to address these issues in the near future.

In conclusion, (Z)-4-octenoic acid, with CAS number 18654-81-4, is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as an important molecule for future innovations in science and technology.